Cas no 139004-41-4 (3H-1,2,4-Triazole-3-thione,5,5'-methylenebis[2,4-dihydro-4-(2-methylphenyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5,5'-methylenebis[2,4-dihydro-4-(2-methylphenyl)-
• CAS No: 139004-41-4
• MF: C₁₉H₁₈N₆S₂
• MW: 394.516419887543
• CID: 1268406
• Update Time: 2024-08-04

3H-1,2,4-Triazole-3-thione,5,5'-methylenebis[2,4-dihydro-4-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5,5'-methylenebis[2,4-dihydro-4-(2-methylphenyl)-
• 3H-1,2,4-Triazole-3-thione,5,5'-methylenebis[2,4-dihydro-4-(2-methylphenyl)-

• Inchi： 1S/C19H18N6S2/c1-12-7-3-5-9-14(12)24-16(20-22-18(24)26)11-17-21-23-19(27)25(17)15-10-6-4-8-13(15)2/h3-10H,11H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key： CZOUWWNSMAKNFZ-UHFFFAOYSA-N
• SMILES： C(C1=NNC(=S)N1C1=CC=CC=C1C)C1=NNC(=S)N1C1=CC=CC=C1C

Computed Properties

• Exact Mass: 394.10374

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 507.2±60.0 °C(Predicted)
• PSA: 55.26
• pka: 4.18±0.20(Predicted)